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Compound of Interest

Compound Name: 3-Chloroalanine hydrochloride

Cat. No.: B555685 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 3-
Chloroalanine hydrochloride in water and Dimethyl Sulfoxide (DMSO). It also details its

primary mechanism of action as an enzyme inhibitor and outlines experimental protocols for

solubility determination and enzyme inhibition assays.

Quantitative Solubility Data
3-Chloroalanine hydrochloride, a derivative of the amino acid alanine, exhibits good solubility

in both aqueous and organic solvent systems, which is crucial for its application in various

experimental settings. The quantitative solubility data is summarized in the table below. It is

important to note that for dissolution in DMSO, ultrasonic agitation is recommended to

overcome potential hygroscopic effects of the solvent.[1][2][3] A minor discrepancy exists in the

reported solubility in water, which may be attributable to differences in experimental conditions

such as temperature and pH.
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Solvent
Reported Solubility
(mg/mL)

Molar
Concentration
(mM)

Notes

Water ≥ 100 625.00
Saturation may be

higher.

Water 50 312.50
Solution reported as

clear and colorless.

Dimethyl Sulfoxide

(DMSO)
100 625.00

Ultrasonic agitation is

recommended. The

hygroscopic nature of

DMSO can impact

solubility.[1][2][3]

Mechanism of Action: Enzyme Inhibition
3-Chloroalanine hydrochloride is a well-documented inhibitor of several bacterial enzymes,

with its most significant activity being against alanine racemase. This enzyme is pivotal for

bacterial survival as it catalyzes the conversion of L-alanine to D-alanine, an essential

component of the peptidoglycan layer of the bacterial cell wall.[4][5] The inhibition of alanine

racemase by 3-chloroalanine leads to a depletion of the D-alanine pool, which in turn disrupts

peptidoglycan synthesis. This disruption weakens the cell wall, ultimately leading to cell lysis

and bacterial death.[4] This targeted mechanism makes 3-chloroalanine hydrochloride a

compound of interest in the development of novel antimicrobial agents.
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Inhibition of Alanine Racemase by 3-Chloroalanine Hydrochloride.

The depletion of D-alanine due to the inhibition of alanine racemase has further downstream

consequences for bacterial physiology. It not only compromises the structural integrity of the

cell wall but can also increase the susceptibility of bacteria to other antimicrobial agents, such

as β-lactams.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. researchgate.net [researchgate.net]

3. Alanine racemase - Wikipedia [en.wikipedia.org]

4. researchgate.net [researchgate.net]

5. tandfonline.com [tandfonline.com]

To cite this document: BenchChem. [Technical Guide: Solubility and Applications of 3-
Chloroalanine Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555685#3-chloroalanine-hydrochloride-solubility-in-
water-and-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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